Cas no 127880-86-8 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-amino-2-deoxy-b-D-arabinofuranosyl)-)
127880-86-8 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-amino-2-deoxy-b-D-arabinofuranosyl)-
CAS No:127880-86-8
MF:C12H14N6O3
MW:290.27796125412
CID:191001
PubChem ID:3007216
Update Time:2025-04-19
7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-amino-2-deoxy-b-D-arabinofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-amino-2-deoxy-b-D-arabinofuranosyl)-
- 4-Amino-7-(2-amino-2-deoxypentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- CHEMBL3142825
- DTXSID50926009
- 4-Amino-7-((2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 127880-86-8
- 4-Amino-7-(3-amino-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
- 4-Amino-7-(3-amino-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-amino-7-[(2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
-
- Inchi: 1S/C12H14N6O3/c13-1-5-2-18(11-7(5)10(15)16-4-17-11)12-8(14)9(20)6(3-19)21-12/h2,4,6,8-9,12,19-20H,3,14H2,(H2,15,16,17)/t6-,8+,9-,12-/m1/s1
- InChI Key: FLFLUOVFVHRXJX-IQEPQDSISA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)N)O
Computed Properties
- Exact Mass: 290.112738
- Monoisotopic Mass: 290.112738
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 156
- Exact Mass: 290.112738
- XLogP3: -1.9
Experimental Properties
- Density: 1.91
- Boiling Point: 703.6°C at 760 mmHg
- Flash Point: 379.3°C
- Refractive Index: 1.871
7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-amino-2-deoxy-b-D-arabinofuranosyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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